Methyl 4-((4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C20H20N2O5S2/c1-26-19(23)14-6-8-16(9-7-14)29(24,25)22-12-10-15(11-13-22)27-20-21-17-4-2-3-5-18(17)28-20/h2-9,15H,10-13H2,1H3
• InChI Key: DXJCMXQOPXIJJA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)OC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H20N2O5S2
• Molecular Weight: 432.5 g/mol

Description

Methyl 4-((4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)sulfonyl)benzoate, also known as BZPMT, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. BZPMT belongs to the class of benzothiazole derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Scientific Research Applications

Antimicrobial Activity

. This suggests that “Methyl 4-((4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” could potentially be used in the development of new antimicrobial drugs.

Antiretroviral Activity

. This indicates that “Methyl 4-((4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” could potentially have applications in antiretroviral therapy.

Antifungal Activity

. This suggests that “Methyl 4-((4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” could be used in the development of new antifungal drugs.

Anticancer Activity

Thiazole derivatives have been found to exhibit anticancer activity. . . This suggests that “Methyl 4-((4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” could potentially be used in cancer treatment.

Anti-inflammatory Activity

. This suggests that “Methyl 4-((4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” could potentially be used in the treatment of inflammatory conditions.

Antioxidant Activity

. This suggests that “Methyl 4-((4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” could potentially be used as an antioxidant.

Mechanism of Action

Target of Action

Compounds containing the benzo[d]thiazol and imidazole moieties have been reported to show a broad range of biological activities . They are known to interact with various targets, including enzymes, receptors, and ion channels, contributing to their diverse pharmacological profiles.

Mode of Action

Compounds containing benzo[d]thiazol and imidazole moieties are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity, modulating receptor function, or altering ion channel conductivity .

Biochemical Pathways

Benzo[d]thiazol and imidazole-containing compounds are known to influence a variety of biochemical pathways, including inflammatory response, oxidative stress, and cell proliferation .

Pharmacokinetics

Compounds containing benzo[d]thiazol and imidazole moieties are generally known for their good absorption and distribution profiles, their metabolic stability, and their efficient excretion .

Result of Action

Benzo[d]thiazol and imidazole-containing compounds are known to exert a variety of biological effects, including anti-inflammatory, antitumor, antioxidant, and antimicrobial activities .

Action Environment

Factors such as ph, temperature, and the presence of other biological molecules can potentially influence the action of benzo[d]thiazol and imidazole-containing compounds .